Cas no 477-52-1 (β-Apopicropodophyllin)

β-Apopicropodophyllin structure
β-Apopicropodophyllin structure
Product Name:β-Apopicropodophyllin
CAS No:477-52-1
MF:C22H20O7
MW:396.390007019043
CID:1518376
PubChem ID:6452099
Update Time:2025-04-21

β-Apopicropodophyllin Chemical and Physical Properties

Names and Identifiers

    • (5R)-5-(3,4,5-trimethoxyphenyl)-5,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
    • Furo(3',4':6,7)naphtho(2,3-d)-1,3-dioxol-6(8H)-one, 5,9-dihydro-5-(3,4,5-trimethoxyphenyl)-, (R)-
    • furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxol-6(8H)-one, 5,9-dihydro-5-(3,4,5-trimethoxyphenyl)-, (5R)-
    • (5R)-5-(3,4,5-trimethoxyphenyl)-8,9-dihydro-5H-[2]benzofuro[5,6-f][1,3]benzodioxol-6-one
    • HY-N11600
    • 477-52-1
    • DTXSID00197247
    • (R)-5-(3,4,5-Trimethoxyphenyl)-5,9-dihydrofuro[3',4':6,7]naphtho[2,3-d][1,3]dioxol-6(8H)-one
    • SCHEMBL24008702
    • CHEMBL330498
    • beta-Apopicropodophyllin
    • DB15590
    • CS-0650877
    • DA-68908
    • β-Apopicropodophyllin
    • Inchi: 1S/C22H20O7/c1-24-17-6-12(7-18(25-2)21(17)26-3)19-14-8-16-15(28-10-29-16)5-11(14)4-13-9-27-22(23)20(13)19/h5-8,19H,4,9-10H2,1-3H3/t19-/m1/s1
    • InChI Key: OPGVEBTYBAOEHZ-LJQANCHMSA-N
    • SMILES: O1C(C2=C(C1)CC1C=C3C(=CC=1[C@H]2C1C=C(C(=C(C=1)OC)OC)OC)OCO3)=O

Computed Properties

  • Exact Mass: 396.1209
  • Monoisotopic Mass: 396.120903
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.4
  • XLogP3: 2.9

Experimental Properties

  • Density: 1.4
  • Boiling Point: 580.8°C at 760 mmHg
  • Flash Point: 254.7°C
  • Refractive Index: 1.641
  • PSA: 72.45

β-Apopicropodophyllin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A477520-250mg
β-Apopicropodophyllin
477-52-1
250mg
$ 1200.00 2023-09-09
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